Cas no 2034585-96-9 (4-tert-butyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide)

• Product Name: 4-tert-butyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide
• CAS No: 2034585-96-9
• MF: C₁₈H₁₉N₃O
• MW: 293.3630
• CID: 5354472
• Update Time: 2025-05-21

4-tert-butyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-pyrazolo[1,5-a]pyridin-5-ylbenzamide
• 4-(tert-butyl)-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide
• 4-tert-butyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide

• Inchi： 1S/C18H19N3O/c1-18(2,3)14-6-4-13(5-7-14)17(22)20-15-9-11-21-16(12-15)8-10-19-21/h4-12H,1-3H3,(H,20,22)
• InChI Key： PJQLXQOJDZAUQI-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])C1C([H])=C([H])N2C(=C([H])C([H])=N2)C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 396
• XLogP3: 3.6
• Topological Polar Surface Area: 46.4

Additional information on 4-tert-butyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide

4-Tert-butyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide (CAS No 2034585-96-9): A Comprehensive Overview

The compound 4-Tert-butyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide (CAS No 2034585-96-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a benzamide backbone with a tert-butyl group at the para position and a pyrazolo[1,5-a]pyridine moiety attached via an amide linkage.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyridine derivatives in drug discovery, particularly in targeting various disease states such as cancer, inflammation, and neurodegenerative disorders. The unique combination of a bulky tert-butyl group and the pyrazolo[1,5-a]pyridine ring in this compound provides it with distinctive physicochemical properties and biological activity profiles. Researchers have demonstrated that this compound exhibits potent inhibitory effects on key enzymes and receptors involved in these pathological processes.

One of the most notable advancements in the study of 4-Tert-butyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide is its role in modulating protein kinases. Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases. This compound has been shown to selectively inhibit specific kinase targets, making it a promising candidate for the development of targeted therapies. Preclinical studies have revealed its ability to suppress tumor growth in animal models, suggesting potential applications in oncology.

In addition to its enzymatic activity, this compound has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many chronic diseases, including cardiovascular disorders and autoimmune conditions. The anti-inflammatory effects of 4-Tert-butyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide are attributed to its ability to modulate cytokine production and reduce oxidative stress. These findings underscore its potential as a multi-target therapeutic agent.

The synthesis of 4-Tert-butyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide involves a series of well-established organic reactions, including nucleophilic substitution and amide bond formation. Researchers have optimized the synthetic pathway to achieve high yields and purity, ensuring its suitability for both preclinical and clinical studies. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has enabled precise characterization of the compound's structure.

From an environmental perspective, the ecological impact of 4-Tert-butyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide has been evaluated to ensure its safety for use in pharmaceutical applications. Studies indicate that it undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint. This attribute aligns with current trends toward sustainable drug development practices.

Looking ahead, ongoing research is focused on further elucidating the mechanistic insights into how 4-Tert-butyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide interacts with its target molecules at the molecular level. Advanced computational methods such as molecular docking and dynamics simulations are being employed to gain deeper understanding of its binding affinities and selectivity profiles.

In conclusion, 4-Tert-butyl-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide (CAS No 2034585-96-9) represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structural features coupled with robust biological activity make it a valuable asset in addressing unmet medical needs across various therapeutic areas.